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Compound of Interest

Compound Name: N,N-Diethylaniline

Cat. No.: B043248

For Researchers, Scientists, and Drug Development Professionals

N,N-Diethylaniline is a tertiary amine that serves as a crucial intermediate and reagent in
various industrial and synthetic applications.[1] As a colorless to pale yellow oily liquid, its utility
spans from the manufacturing of dyes and pharmaceuticals to its use as a catalyst and a
reducing agent in organic synthesis.[1][2][3][4] A thorough understanding of its physical
properties is paramount for its safe handling, application in experimental design, and process
optimization. This guide provides an in-depth overview of the core physical characteristics of
N,N-Diethylaniline, detailed experimental protocols for their determination, and a visualization
of its role in a key synthetic pathway.

Core Physical and Chemical Properties

The physical properties of N,N-Diethylaniline have been extensively characterized. The
following table summarizes the key quantitative data available for this compound.
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Property Value Conditions
Molecular Formula C1oH1sN -
Molecular Weight 149.23 g/mol -
Colorless to yellow, oily liquid Standard Temperature and
Appearance . o
with a fishlike odor.[2][3][5] Pressure (STP)
Density 0.938 g/mL[3][6][7][8] at 25 °C

0.9302 g/cm?3[9]

at 20 °C

Boiling Point 217 °C[6][71I81I9] at 760 mmHg (101.325 kPa)
216 °CJ[1] at 760 mmHg
198 °F (92.2 °C)[2][5] at 10 mmHg

Melting Point

-38 °C[3][6][]1[°]

Flash Point

185 °F (85 °C)[2][4][5]

Closed Cup

88 °C[9][10]

Closed Cup

Refractive Index

1.542[6][7][8]

at 20 °C (Sodium D-line, 589

nm)

at 20 °C (Sodium D-line, 589

1.5409[2]
nm)
Vapor Pressure 1 mmHg[3][6][7] at49.7 °C
0.14 mmHg[2] at 25 °C
Vapor Density 5.2 (Air = 1)[3][6][7] -
N Water: 14 g/L (1.4 g/100 mL)[4]
Solubility at12 °C

[6]

Soluble 1g in 70mL[6][10]

at12 °C

Organic Solvents: Miscible with
acetone; slightly soluble in
chloroform, alcohol, and ether.
[3][10][11]
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at 22 °C (for the conjugate

Ka 6.61[6
P o] acid)

Autoignition Temp. 630 °C (1166 °F)[2][4]1[9]

Experimental Protocols for Property Determination

Accurate determination of physical properties is essential for compound characterization and
quality control. Below are detailed methodologies for measuring key physical constants of liquid
compounds like N,N-Diethylaniline.

Boiling Point Determination (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[12] A common and efficient method for small-scale determination utilizes a Thiele
tube or a melting point apparatus with a boiling point accessory.[7]

Methodology:

o Sample Preparation: A small amount (a few milliliters) of N,N-Diethylaniline is placed into a
small-diameter test tube or a fusion tube.[6]

o Capillary Insertion: A capillary tube, sealed at one end, is placed into the fusion tube with its
open end submerged in the liquid.[2][13]

o Apparatus Setup: The fusion tube assembly is attached to a thermometer, ensuring the
sample and the thermometer bulb are at the same level. This setup is then placed in a
heating bath (e.g., a Thiele tube filled with mineral oil or an aluminum block).[2][7]

o Heating: The apparatus is heated slowly and uniformly, at a rate of approximately 2°C per
minute as the expected boiling point is approached.

o Observation: As the liquid heats, trapped air in the capillary tube will slowly bubble out. The
boiling point is reached when a rapid and continuous stream of bubbles emerges from the
open end of the capillary tube.[2][7]
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o Temperature Reading: The heat source is removed, and the apparatus is allowed to cool
slowly. The temperature at which the bubbling stops and the liquid begins to enter the
capillary tube is recorded as the boiling point.[7]

o Pressure Correction: The atmospheric pressure should be recorded as the boiling point is
pressure-dependent.[12]

Melting Point Determination

For a substance like N,N-Diethylaniline, which is liquid at room temperature, its melting point
(or freezing point) is determined by cooling the substance until it solidifies. The procedure
below describes the capillary method for solids, which would be used on a frozen sample of
N,N-Diethylaniline.

Methodology:

Sample Freezing: The liquid N,N-Diethylaniline is first frozen to a solid state using a
suitable cooling bath (e.g., dry ice/acetone).

o Sample Preparation: A small amount of the finely powdered solid is introduced into a glass
capillary tube, which is then sealed at one end. The sample is packed down to a height of 2-
3 mm.[1][8]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp
apparatus or a Thiele tube). These devices typically use a heated metal block or oil bath for
uniform temperature control.[14]

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
find an approximate melting range, followed by a slower, more careful determination (1-
2°C/min) for accuracy.[14]

o Observation and Recording: The temperature at which the first drop of liquid appears (the
onset of melting) and the temperature at which the last crystal of solid disappears
(completion of melting) are recorded. This provides the melting range.[15] For a pure
compound, this range is typically narrow (0.5-1°C).[8]

Density Determination (Pycnometer Method)
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A pycnometer is a flask with a precisely known volume used to determine the density of liquids

with high accuracy.[5]

Methodology:

Weighing the Empty Pycnometer: A clean, dry pycnometer is accurately weighed on an
analytical balance (M1).[16]

Weighing with a Reference Liquid: The pycnometer is filled with a reference liquid of known
density (e.qg., distilled water) at a specific temperature. The stopper is inserted, allowing
excess liquid to exit through the capillary, ensuring the volume is exact. The exterior is dried,
and the filled pycnometer is weighed (M2). The temperature of the liquid is recorded.[5]

Weighing with Sample Liquid: The pycnometer is emptied, cleaned, and thoroughly dried. It
is then filled with N,N-Diethylaniline, and the weighing process is repeated (M3) at the
same temperature.[5]

Calculation: The density of the sample liquid (p_sample) is calculated using the following
formula: p_sample = (M3 - M1) / (M2 - M1)) * p_reference Where p_reference is the known
density of the reference liquid at the measured temperature.[16]

Refractive Index Determination (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is measured using a refractometer.[9]

Methodology:

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a
known refractive index, often distilled water.[9] The prisms of the refractometer are cleaned
with a soft tissue using acetone or ethanol and allowed to dry.[10]

Sample Application: A few drops of N,N-Diethylaniline are placed on the surface of the
lower prism using a dropper. The prisms are then closed gently to spread the liquid into a
thin, uniform film.[10][11]
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e Measurement: Light from the instrument's source is directed through the prisms. While
looking through the eyepiece, the adjustment knob is turned until the boundary between the
light and dark regions (the shadowline) is visible.[9][10]

e Focusing and Alignment: The compensator knob is adjusted to eliminate any color fringes
and sharpen the shadowline. The main adjustment knob is then used to align this sharp
boundary precisely with the center of the crosshairs in the eyepiece.[4][10]

o Reading the Value: The refractive index is read directly from the instrument's scale.[10] The
temperature should be controlled and recorded, as the refractive index is temperature-
dependent.[9]

Synthetic Pathway Visualization

N,N-Diethylaniline is a key precursor in the synthesis of various dyes. For instance, its
condensation with benzaldehyde is the foundational step in producing Brilliant Green, a
triarylmethane dye.[1] The following diagram illustrates this synthetic relationship.

N,N-Diethylaniline
(2 equivalents)

Benzaldehyde

. Leuco Base Intermediate
(1 equivalent)

I
: Brilliant Green Dye
| Oxidation Y T TTTTTTTTTTT

(e.g., PbO2)

Acid Catalyst
(e.g., H2S0a)

Click to download full resolution via product page

Caption: Synthesis pathway of Brilliant Green from N,N-Diethylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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